Cas no 1806053-59-7 (3,4-Bis(trifluoromethyl)-2-iodoanisole)

• Product Name: 3,4-Bis(trifluoromethyl)-2-iodoanisole
• CAS No: 1806053-59-7
• MF: C₉H₅F₆IO
• MW: 370.030296087265
• CID: 4964888
• Update Time: 2025-06-08

3,4-Bis(trifluoromethyl)-2-iodoanisole Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-iodoanisole

• Inchi： 1S/C9H5F6IO/c1-17-5-3-2-4(8(10,11)12)6(7(5)16)9(13,14)15/h2-3H,1H3
• InChI Key： UTALOQCDWGHAHN-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=C1C(F)(F)F)OC

Computed Properties

• Exact Mass: 369.92893 g/mol
• Monoisotopic Mass: 369.92893 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 370.03
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2

Additional information on 3,4-Bis(trifluoromethyl)-2-iodoanisole

Introduction to 3,4-Bis(trifluoromethyl)-2-iodoanisole (CAS No. 1806053-59-7)

3,4-Bis(trifluoromethyl)-2-iodoanisole, with the chemical formula C₉H₅F₆I, is a fluorinated aromatic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate in the development of various agrochemicals and medicinal agents due to its unique structural properties. The presence of multiple trifluoromethyl groups and an iodine substituent enhances its reactivity, making it a valuable building block for further functionalization.

The CAS No. 1806053-59-7 identifier ensures precise chemical classification and tracking, facilitating its use in both industrial and academic settings. The compound's molecular structure, characterized by a benzene ring substituted with two trifluoromethyl groups at the 3 and 4 positions and an iodine atom at the 2 position, imparts distinct electronic and steric effects that influence its chemical behavior.

In recent years, 3,4-Bis(trifluoromethyl)-2-iodoanisole has been explored in the synthesis of novel pharmaceuticals. Its iodine moiety makes it a suitable candidate for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions enable the introduction of diverse functional groups, expanding the scope of potential drug candidates.

The trifluoromethyl groups in this compound contribute to its lipophilicity and metabolic stability, attributes that are highly desirable in drug design. This stability enhances the bioavailability and duration of action of pharmaceuticals derived from it. Additionally, the electron-withdrawing nature of the trifluoromethyl groups can modulate the reactivity of adjacent functional groups, providing chemists with fine-tuned control over synthetic pathways.

Recent studies have highlighted the utility of 3,4-Bis(trifluoromethyl)-2-iodoanisole in the development of antiviral and anticancer agents. For instance, researchers have utilized this compound to synthesize derivatives that exhibit inhibitory effects on viral proteases and kinases. The fluorinated aromatic core enhances binding affinity to biological targets, improving the efficacy of these therapeutic agents.

The pharmaceutical industry has also leveraged this compound in creating agrochemicals with enhanced pest resistance. The incorporation of trifluoromethyl groups into active ingredients improves their persistence and efficacy against pests while maintaining environmental safety. This aligns with global trends toward sustainable agriculture practices.

From a synthetic chemistry perspective, 3,4-Bis(trifluoromethyl)-2-iodoanisole is a valuable precursor for accessing fluorinated heterocycles. These heterocycles are prevalent in modern medicinal chemistry due to their ability to interact with biological systems in unique ways. The iodine substituent allows for further derivatization via metal-catalyzed reactions, enabling access to a wide array of structural motifs.

The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses. Its resistance to decomposition under thermal or photochemical stress ensures consistent yields and purity levels, which are critical for industrial-scale production. This reliability underscores its importance as a raw material in fine chemical manufacturing.

In conclusion, 3,4-Bis(trifluoromethyl)-2-iodoanisole (CAS No. 1806053-59-7) represents a cornerstone in modern synthetic chemistry. Its unique structural features and reactivity make it indispensable for developing innovative pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound, its significance is expected to grow further, driving advancements across multiple scientific disciplines.